Cas no 1781614-32-1 (2-(1-methylpiperidin-4-yl)cyclopropan-1-amine)

• Product Name: 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine
• CAS No: 1781614-32-1
• CID: 4615565
• PubChem ID: 84078485
• Update Time: 2025-06-28

2-(1-methylpiperidin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine

Additional information on 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine

2-(1-Methylpiperidin-4-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine, with CAS No. 1781614-32-1, is a structurally unique amine derivative that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a piperidine moiety, which contributes to its distinctive chemical properties and potential applications in drug design.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate biological targets with high precision. The presence of the cyclopropane ring in 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine introduces strain and rigidity into the molecule, which can enhance its binding affinity to specific receptors or enzymes. This property makes it a promising candidate for the development of novel therapeutic agents.

The synthesis of 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have explored various methodologies, including ring-opening reactions and reductive amination, to efficiently construct this compound. These synthetic routes are optimized for scalability and cost-effectiveness, making them suitable for both academic research and industrial production.

In terms of pharmacological activity, 2-(1-methylpiperidin-4-yl)cyclopropan-1-amine has been shown to exhibit potent inhibitory effects on certain enzymes involved in neurological disorders. For instance, recent findings suggest that this compound may act as a modulator of monoamine oxidase (MAO), an enzyme implicated in conditions such as Parkinson's disease and depression. Its ability to selectively inhibit MAO-A or MAO-B isoforms could pave the way for the development of targeted therapies with fewer side effects.

Beyond its enzymatic activity, the compound's structural features also make it an attractive lead for exploring its potential as a chiral catalyst or a building block in asymmetric synthesis. The integration of a cyclopropane ring into such frameworks can significantly influence the stereochemical outcomes of reactions, offering new avenues for enantioselective synthesis of complex molecules.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of 2-(1-methylpiperidin-4-y)cyclopropan